Cas no 1782890-25-8 (2-(3-Chlorophenyl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(3-Chlorophenyl)-3,3-difluoropropan-1-amine
• CAS No: 1782890-25-8
• MF: C₉H₁₀ClF₂N
• MW: 205.632208347321
• CID: 6258038
• PubChem ID: 84722156
• Update Time: 2025-06-08

2-(3-Chlorophenyl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1930743
• 1782890-25-8
• 2-(3-chlorophenyl)-3,3-difluoropropan-1-amine
• 2-(3-Chlorophenyl)-3,3-difluoropropan-1-amine

• Inchi： 1S/C9H10ClF2N/c10-7-3-1-2-6(4-7)8(5-13)9(11)12/h1-4,8-9H,5,13H2
• InChI Key： GNCNGTWSSYKTSU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C(F)F)CN

Computed Properties

• Exact Mass: 205.0469833g/mol
• Monoisotopic Mass: 205.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3-Chlorophenyl)-3,3-difluoropropan-1-amine

Introduction to 2-(3-Chlorophenyl)-3,3-difluoropropan-1-amine (CAS No. 1782890-25-8)

2-(3-Chlorophenyl)-3,3-difluoropropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1782890-25-8, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both chloro and fluoro substituents on an aromatic ring, which often enhances its biological activity and metabolic stability. The structural motif of 2-(3-Chlorophenyl)-3,3-difluoropropan-1-amine positions it as a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound consists of a benzene ring substituted with a chloro group at the 3-position and an amine functional group at the 1-position, linked to a propyl chain where both carbons at the 3-position are fluorinated. This unique arrangement of substituents imparts distinct electronic and steric properties, making it an intriguing subject for synthetic chemists and biologists alike. The fluorine atoms, in particular, are known to modulate the pharmacokinetic profile of molecules by influencing their lipophilicity, metabolic stability, and binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel fluorinated compounds for therapeutic applications. The incorporation of fluorine into drug molecules has been widely recognized for its ability to improve pharmacological properties such as bioavailability, resistance to enzymatic degradation, and selectivity. 2-(3-Chlorophenyl)-3,3-difluoropropan-1-amine exemplifies this trend, as its structure suggests potential interactions with biological targets that could lead to therapeutic benefits.

One of the most compelling aspects of 2-(3-Chlorophenyl)-3,3-difluoropropan-1-amine is its potential as a scaffold for designing new drugs. The presence of both chloro and fluoro groups provides multiple sites for further functionalization, allowing chemists to tailor the molecule's properties to specific biological needs. For instance, modifications at the amine group could introduce additional hydrogen bonding capabilities or alter the compound's solubility profile, while changes at the aromatic ring could fine-tune its binding interactions with proteins or enzymes.

Recent studies have begun to explore the pharmacological potential of structurally related compounds that incorporate similar fluorinated aromatic moieties. These investigations have revealed promising leads in various therapeutic areas, including oncology, immunology, and central nervous system disorders. While 2-(3-Chlorophenyl)-3,3-difluoropropan-1-amine has not yet been extensively studied in clinical settings, its structural features suggest that it may exhibit similar properties to those observed in related compounds.

The synthesis of 2-(3-Chlorophenyl)-3,3-difluoropropan-1-amine represents a significant achievement in organic chemistry due to the challenges associated with introducing multiple fluorine atoms into a complex molecular framework. Advanced synthetic methodologies have been employed to construct this molecule efficiently while maintaining high purity standards. Techniques such as cross-coupling reactions, nucleophilic substitutions, and fluorination strategies have all played critical roles in its preparation.

The chemical properties of 2-(3-Chlorophenyl)-3,3-difluoropropan-1-amine make it an attractive candidate for further investigation. Its high lipophilicity due to the fluoro substituents enhances membrane permeability, which could improve oral bioavailability. Additionally, the electron-withdrawing nature of the chloro group can modulate reactivity and binding interactions. These characteristics are often exploited in drug design to optimize pharmacokinetic and pharmacodynamic profiles.

In conclusion,2-(3-Chlorophenyl)-3,3-difluoropropan-1-amine (CAS No. 1782890-25-8) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated synthetic feasibility position it as a valuable tool for exploring new therapeutic avenues. As research continues to uncover the biological activities of fluorinated compounds like this one,2-(3-Chlorophenyl)-3,3-difluoropropan-1-amine is poised to play an important role in shaping the future of drug discovery.